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An In-depth Guide to the NIH F99/K00 Predoctoral to Postdoctoral Fellow Transition Award

The National Institutes of Health (NIH) Predoctoral to Postdoctoral Fellow Transition Award
(F99/K00) is a specialized grant designed to support promising late-stage graduate students in
transitioning to successful postdoctoral research positions[1][2]. This award aims to encourage
and retain outstanding doctoral candidates who demonstrate a strong potential and interest in
pursuing careers as independent researchers[1][2]. The grant is structured in two distinct
phases: the F99 phase, which supports the final 1-2 years of dissertation research, and the
KOO phase, which provides up to 4 years of mentored postdoctoral career development
support[2]. This guide provides a comprehensive overview of the eligibility criteria, application
process, and key considerations for researchers, scientists, and drug development
professionals interested in this funding opportunity.

I. Core Eligibility Criteria

Eligibility for the F9Q9/K00 award is contingent on several factors, including the applicant's
career stage, citizenship status, and the nature of their degree program. While specific
requirements may vary slightly between participating NIH institutes, the core criteria are largely
consistent.

Applicant Profile:

o Career Stage: Applicants must be in their 3rd or 4th year of a PhD or equivalent research
doctoral program (e.g., ScD, DrPH) at the time of application. The applicant should be at the
dissertation research stage of their training and anticipate graduating within 1-2 years. Some
institutes may grant exceptions for students in their 2nd or 5th year under specific

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b10785780?utm_src=pdf-interest
https://www.colorado.edu/researchinnovation/nih-nci-predoctoral-postdoctoral-fellow-transition-award-f99k00
https://grad.uchicago.edu/fellowship/nih-national-cancer-institute-predoctoral-to-postdoctoral-fellow-transition-award-f99-k00/
https://www.colorado.edu/researchinnovation/nih-nci-predoctoral-postdoctoral-fellow-transition-award-f99k00
https://grad.uchicago.edu/fellowship/nih-national-cancer-institute-predoctoral-to-postdoctoral-fellow-transition-award-f99-k00/
https://grad.uchicago.edu/fellowship/nih-national-cancer-institute-predoctoral-to-postdoctoral-fellow-transition-award-f99-k00/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10785780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

circumstances, such as an accelerated graduation timeline or a documented leave of
absence.

o Degree Program: The F99/K00 award is intended for students in research-focused doctoral
programs. Students enrolled in dual-degree programs (e.g., MD/PhD, DVM/PhD) or clinical
degree programs are not eligible.

e Institutional Nomination: For some institutes, such as the National Cancer Institute (NCI),
applicants must be nominated by their institution. Typically, each institution is limited to a
single nominee.

Citizenship and Residency:

o General Eligibility: The F99/K00 award is open to U.S. citizens, permanent residents, and
non-U.S. citizens with a valid U.S. visa. However, citizenship requirements can vary by the
participating NIH institute, with some, like the National Institute of Neurological Disorders and
Stroke (NINDS), requiring U.S. citizenship.

e Visa Requirements: For non-U.S. citizens, the applicant's visa must permit them to conduct
the proposed research at the applicant institution for the duration of both the F99 and KOO
phases. The sponsoring institution is responsible for documenting and assuring the validity of
the applicant's visa status.

The following table summarizes the key quantitative eligibility criteria for the F99/K00 award.
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Eligibility Criterion Requirement

3rd or 4th year of a PhD or equivalent research

Academic Stage
doctoral program.

Time to Graduation Expected to graduate within 1-2 years.
F99 Phase Duration Up to 2 years.
KOO Phase Duration Up to 4 years.
Total Award Duration Up to 6 years.

U.S. citizen, permanent resident, or non-U.S.
Citizenship citizen with a valid visa (institute-specific

requirements may apply).

Il. The F99/K00 Application and Transition Workflow

The F99/K00 grant process involves a detailed application for the initial F99 award, followed by
a separate transition application for the KOO phase. The workflow is designed to ensure a
seamless transition from predoctoral to postdoctoral research.
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F99/K00 Application and Transition Workflow

The transition from the F99 to the KOO phase is a critical step in the award process. This
transition is contingent upon the successful completion of the doctoral degree and securing a
suitable postdoctoral position.
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Logical Flow of the F99 to KOO Transition

lll. Financial Support

The F99/K00 award provides comprehensive financial support for both the predoctoral and
postdoctoral phases. The funding levels are designed to cover living expenses, tuition and

fees, and research-related costs.
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Funding Component F99 Phase K00 Phase

Stipends are aligned with the
For NCI, salary support starts

at $65,000 in the first year and

Ruth L. Kirschstein National
Stipend/Salary Research Service Award
(NRSA) F31 predoctoral

stipend levels.

increases annually, plus fringe

benefits.

- For NCI, 60% of the combined
Tuition and Fees For NCI, up to $4,500 per year.
cost, up to $16,000 per year.

An allowance is provided to
o cover fellowship expenses
Institutional Allowance ] N/A
such as health insurance,

research supplies, and travel.

For NCI, up to $3,000 annually

for research expenses, plus

Research and Included in the institutional

CareerDevelopment Support allowance.
funds for conference travel.

Not provided separately;

Indirect Costs (F&A) included in the institutional

Reimbursed at 8% of modified

total direct costs.
allowance.

IV. Example Experimental Protocols in F99/K00
Applications

While the FO9/K0O0 application does not prescribe specific experimental methodologies,
successful applications typically include a detailed research plan with well-defined experimental
approaches. The following are generalized examples of methodologies that might be found in a
competitive application, derived from publicly available information on funded projects.

Example 1: Investigating a Novel Signaling Pathway in Cancer

o Cell Culture and Transfection: Human cancer cell lines (e.g., HeLa, A549) will be cultured in
DMEM supplemented with 10% FBS and 1% penicillin-streptomycin. For gene knockdown
experiments, cells will be transfected with siRNA targeting the gene of interest using
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Lipofectamine RNAIMAX, following the manufacturer's protocol. Overexpression studies will
be conducted using plasmid vectors transfected with Lipofectamine 3000.

o Western Blotting: Protein lysates will be prepared using RIPA buffer, and protein
concentrations will be determined by a BCA assay. Equal amounts of protein will be
separated by SDS-PAGE, transferred to a PVDF membrane, and probed with primary
antibodies against the target proteins. HRP-conjugated secondary antibodies and an ECL
detection system will be used for visualization.

e Quantitative Real-Time PCR (gRT-PCR): Total RNA will be extracted using TRIzol reagent
and reverse-transcribed into cDNA using a high-capacity cDNA synthesis kit. qRT-PCR will
be performed on a StepOnePlus Real-Time PCR System using SYBR Green master mix and
primers specific to the genes of interest. Gene expression will be normalized to a
housekeeping gene (e.g., GAPDH).

e Immunofluorescence and Confocal Microscopy: Cells grown on glass coverslips will be fixed
with 4% paraformaldehyde, permeabilized with 0.1% Triton X-100, and blocked with 5%
BSA. Cells will then be incubated with primary antibodies, followed by fluorescently labeled
secondary antibodies and DAPI for nuclear staining. Images will be acquired using a Zeiss
LSM 880 confocal microscope.

Example 2: High-Throughput Screening for Drug Discovery

o Assay Development and Optimization: A cell-based assay will be developed to measure the
activity of a specific enzyme implicated in a disease. The assay will be optimized for a 384-
well plate format, ensuring a robust Z'-factor (>0.5).

e High-Throughput Screening (HTS): A library of small molecules will be screened using the
optimized assay on a fully automated robotic platform. Primary hits will be identified based
on a predefined activity threshold (e.g., >50% inhibition).

e Hit Confirmation and Dose-Response Analysis: Primary hits will be re-tested in the primary
assay to confirm their activity. Confirmed hits will be subjected to dose-response analysis to
determine their potency (IC50).

e Secondary Assays: Active compounds will be evaluated in a panel of secondary assays to
assess their selectivity, mechanism of action, and potential off-target effects. These may
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include cell viability assays (e.g., MTT, CellTiter-Glo) and target engagement assays.

V. Conclusion

The NIH F99/K00 Predoctoral to Postdoctoral Fellow Transition Award represents a significant
opportunity for late-stage graduate students to secure funding that bridges a critical gap in their
research careers. By providing up to six years of continuous support, the award facilitates a
smooth transition into a mentored postdoctoral position and lays the groundwork for a
successful career as an independent investigator. Prospective applicants should carefully
review the specific requirements of the participating NIH institutes and develop a strong
research and career development plan that addresses both the F99 and KOO phases of the
award.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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